Cas no 100980-82-3 (4-(4-Formylphenyl)phenol)

4-(4-Formylphenyl)phenol structure
4-(4-Formylphenyl)phenol structure
Product Name:4-(4-Formylphenyl)phenol
CAS No:100980-82-3
MF:C13H10O2
MW:198.217303752899
MDL:MFCD00804656
CID:62197
PubChem ID:2759299
Update Time:2025-11-05

4-(4-Formylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 4'-Hydroxy(1,1'-biphenyl)-4-carboxaldehyde
    • 4-(4-HYDROXYPHENYL)BENZALDEHYDE
    • 4-(4-ForMylphenyl)phenol
    • 4'-Hydroxy-biphenyl-4-carboxaldehyde
    • 4-Hydroxy-biphenyl-4'-carboxyaldehyde
    • [1,1'-Biphenyl]-4-carboxaldehyde,4'-hydroxy-
    • 4'-hydroxy-[1,1'biphenyl]-4-carbaldehyde
    • AM20020076
    • 4'-hydroxy biphenyl-4-carbaldehyde
    • CS-0147257
    • Fast Red B Salt (Technical Grade)
    • 4'-hydroxy-[1,1'-biphenyl]-4-carbaldehyde
    • MFCD00804656
    • SCHEMBL4445918
    • DTXSID10374729
    • p-oxyphenylbenzaldehyde
    • FT-0752852
    • 4'-hydroxybiphenyl-4-carbaldehyde
    • AKOS004113750
    • 4'-hydroxybiphenyl-4-carboxaldehyde
    • 4'-hydroxy[1,1'-biphenyl]-4-carboxaldehyde
    • A800308
    • NCGC00374011-01
    • 100980-82-3
    • BB 0222603
    • LUWJPGMZEAYDBA-UHFFFAOYSA-N
    • [1,1'-Biphenyl]-4-carboxaldehyde, 4'-hydroxy-
    • BS-19075
    • 4'-Hydroxy-biphenyl-4-carbaldehyde
    • D83040
    • 4'-hydroxy[1,1'-biphenyl]-4-carbaldehyde
    • DB-008404
    • 2-?Methoxy-?4-?nitro-?benzenediazonium 1,?5-?Naphthalenedisulfona?te
    • 4-(4-Formylphenyl)phenol
    • MDL: MFCD00804656
    • Inchi: 1S/C13H10O2/c14-9-10-1-3-11(4-2-10)12-5-7-13(15)8-6-12/h1-9,15H
    • InChI Key: LUWJPGMZEAYDBA-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C1C=CC(C=O)=CC=1

Computed Properties

  • Exact Mass: 198.0681
  • Monoisotopic Mass: 198.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Density: 1.202
  • Melting Point: 158-161 ºC
  • Boiling Point: 373.7±25.0 °C at 760 mmHg
  • Flash Point: 159.5±15.8 °C
  • PSA: 37.3
  • LogP: 2.87170
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(4-Formylphenyl)phenol Security Information

4-(4-Formylphenyl)phenol Pricemore >>

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abcr
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abcr
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